Cas no 225940-68-1 (Nonanamide, 9-(2-benzothiazolylthio)-N-[2-(methylthio)-3-pyridinyl]-)

• Product Name: Nonanamide, 9-(2-benzothiazolylthio)-N-[2-(methylthio)-3-pyridinyl]-
• CAS No: 225940-68-1
• MF: C₂₂H₂₇N₃OS₃
• MW: 445.664281129837
• CID: 1410695
• Update Time: 2024-08-15

Nonanamide, 9-(2-benzothiazolylthio)-N-[2-(methylthio)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Nonanamide, 9-(2-benzothiazolylthio)-N-[2-(methylthio)-3-pyridinyl]-

• Inchi： 1S/C22H27N3OS3/c1-27-21-18(12-10-15-23-21)24-20(26)14-6-4-2-3-5-9-16-28-22-25-17-11-7-8-13-19(17)29-22/h7-8,10-13,15H,2-6,9,14,16H2,1H3,(H,24,26)
• InChI Key： SDJYBVJUYRPSSB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CN=C1SC)(=O)CCCCCCCCSC1=NC2=CC=CC=C2S1

Computed Properties

• Exact Mass: 445.13191

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• PSA: 54.88
• pka: 13.50±0.70(Predicted)